Cas no 3156-25-0 (2-p-Tolyloxymethyl-1H-benzoimidazole)

• Product Name: 2-p-Tolyloxymethyl-1H-benzoimidazole
• CAS No: 3156-25-0
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• MDL: MFCD02582711
• CID: 916561
• PubChem ID: 699923
• Update Time: 2025-04-19

2-p-Tolyloxymethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHYLPHENOXY)METHYL]-1H-BENZIMIDAZOLE
• 1-(benzimidazol-2-ylmethoxy)-4-methylbenzene
• 2-(4'-Methyl-phenoxymethyl)-benzimidazol
• 2-p-tolyloxymethyl-1H-benzoimidazole
• AC1LF9MU
• CHEMBL355159
• Oprea1_234047
• STOCK3S-46749
• SureCN2248644
• LS-09934
• DB-086726
• MFCD02582711
• 2-[(4-methylphenoxy)methyl]-1H-1,3-benzodiazole
• HMS2615B22
• F1115-0052
• 2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole
• EU-0012067
• 3156-25-0
• DTXSID30351431
• Cambridge id 6943767
• BDBM50404926
• SCHEMBL2248644
• CS-0307743
• AKOS000274975
• Z56919263
• STL289938
• MLS000677123
• SMR000270942
• EN300-06192
• 2-p-Tolyloxymethyl-1H-benzoimidazole

• MDL： MFCD02582711
• Inchi： 1S/C15H14N2O/c1-11-6-8-12(9-7-11)18-10-15-16-13-4-2-3-5-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： NSQSYMQZJMZXRY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.9Ų